Cas no 1105671-16-6 ((R)-(+)-6,7-[(3-hydroxyl-3-methylbutane-1,2-dioxy)]-4-methoxyfuran[2,3-b]quinoline)

• Product Name: (R)-(+)-6,7-[(3-hydroxyl-3-methylbutane-1,2-dioxy)]-4-methoxyfuran[2,3-b]quinoline
• CAS No: 1105671-16-6
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 2074773
• PubChem ID: 25157869
• Update Time: 2025-04-21

(R)-(+)-6,7-[(3-hydroxyl-3-methylbutane-1,2-dioxy)]-4-methoxyfuran[2,3-b]quinoline Chemical and Physical Properties

Names and Identifiers

• (R)-(+)-6,7-[(3-hydroxyl-3-methylbutane-1,2-dioxy)]-4-methoxyfuran[2,3-b]quinoline
• quinosuaveoline B
• Dataset-S1.134
• ConMedNP.1890
• (+)-Quinosuaveoline B
• 2-[(6R)-17-methoxy-4,7,13-trioxa-11-azatetracyclo[8.7.0.03,8.012,16]heptadeca-1,3(8),9,11,14,16-hexaen-6-yl]propan-2-ol
• 1105671-16-6
• CHEMBL574554
• 2-((6R)-17-methoxy-4,7,13-trioxa-11-azatetracyclo(8.7.0.03,8.012,16)heptadeca-1,3(8),9,11,14,16-hexaen-6-yl)propan-2-ol

• Inchi： 1S/C17H17NO5/c1-17(2,19)14-8-22-12-6-10-11(7-13(12)23-14)18-16-9(4-5-21-16)15(10)20-3/h4-7,14,19H,8H2,1-3H3
• InChI Key： OXDIHTWLYDWMMZ-UHFFFAOYSA-N
• SMILES： COC1C2C(=CC3=C(C=2)OCC(C(O)(C)C)O3)N=C2C=1C=CO2

Computed Properties

• Exact Mass: 315.11067264Da
• Monoisotopic Mass: 315.11067264Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.396
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Furanoquinolines